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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 172, belonging to the single azo class of dyes, is a vibrant yellow colorant utilized

for dyeing and direct printing on various textile substrates.[1] Its primary applications include

coloration of protein fibers such as wool and silk, as well as polyamide fibers like nylon.[1][2][3]

This document provides detailed application notes and protocols for the direct printing of Acid

Yellow 172 on textile fabrics, outlining fabric preparation, print paste formulation, printing

procedures, and post-printing treatments to ensure optimal color yield and fastness properties.

Physicochemical Properties and Fastness Data
A summary of the key properties of Acid Yellow 172 is presented below. Understanding these

characteristics is crucial for its effective application in direct textile printing.

Table 1: Physicochemical Properties of C.I. Acid Yellow 172
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Property Value

C.I. Name Acid Yellow 172

C.I. Number 18969

Molecular Structure Single Azo

Molecular Formula C₂₂H₁₆Cl₂N₅NaO₆S₂

Molecular Weight 604.42

CAS Registry Number 15792-51-5

Appearance Yellow Powder

Solubility Soluble in Water[2]

Table 2: Fastness Properties of C.I. Acid Yellow 172

Fastness Property
ISO Standard Rating (Scale 1-5, except
Light Fastness 1-8)

Light Fastness 6-7

Soaping (Fading) 4

Soaping (Stain) 5

Perspiration (Fading) 5

Perspiration (Stain) 4

Oxygen Bleaching 3-4

Seawater 5

Rubbing Moderate to Good[2]

Note: Fastness properties can vary depending on the fabric type, dye concentration, and

fixation process.[4]

Experimental Protocols
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The following protocols provide a general framework for the direct printing of Acid Yellow 172.

Optimization of parameters such as dye concentration, thickener type, and steaming time may

be required to achieve desired results on specific fabrics.

Fabric Preparation (Scouring)
Prior to printing, it is essential to remove any impurities such as oils, waxes, and starches from

the fabric to ensure uniform dye uptake. This process is known as scouring.

Protocol:

Prepare a scouring bath containing 5 ml of a non-ionic detergent (e.g., Synthrapol) per 2-3

liters of water for every 100g of fabric.[5][6]

Immerse the fabric in the bath and stir gently for 15 minutes.[5][6]

Rinse the fabric thoroughly with warm water to remove the detergent and any loosened

impurities.[5][6]

To confirm the removal of sizing, perform a water drop test. If a drop of cold water soaks in

quickly, the fabric is ready for printing.[5][6]

Dry the scoured fabric before printing.

Print Paste Formulation
The print paste is a viscous solution containing the dye, a thickener to prevent color spreading,

and other auxiliaries to facilitate the printing and fixation process.

Table 3: General Recipe for Acid Yellow 172 Print Paste
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Component Quantity (parts by weight) Purpose

Acid Yellow 172 Dye 1 - 5 Colorant

Urea 2
Dye solvent and hygroscopic

agent[7]

Warm Water (~65°C) 9 To dissolve urea and dye

Thickener (e.g., Indalca PA3R,

Manutex RS)

1 part thickener to 10-15 parts

water

Viscosity control to prevent

bleeding[5][6]

Acid Donor (e.g., Acetic Acid) As required
To maintain an acidic pH for

dye fixation[7]

Protocol:

Dye Solution Preparation: In a separate container, dissolve the urea in warm water. Then,

add the Acid Yellow 172 dye powder and stir until completely dissolved. The amount of dye

can be varied depending on the desired color depth.[5][6]

Thickener Preparation: Prepare the thickener solution according to the manufacturer's

instructions. For example, for Indalca PA3R, mix 1 part powder with 10 parts water, and for

Manutex RS, mix 45g with 1 liter of cold water.[5][6]

Print Paste Mixing: Gradually add the dye solution to the thickener paste while stirring

continuously until a smooth, homogenous paste is obtained.

pH Adjustment: Just before printing, add the acid donor to the print paste to achieve the

desired acidic pH.[7]

Printing Process
The direct application of the print paste onto the fabric can be carried out using various

methods, such as screen printing or block printing.

Protocol:

Place the prepared fabric on a flat, padded printing surface.
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Apply the print paste evenly onto the fabric using the chosen printing method (e.g., screen,

block).

Ensure the design is transferred clearly and without smudging.

After printing, the fabric must be thoroughly dried to prevent the color from spreading.[7]

Fixation (Steaming)
Fixation is a critical step to ensure the dye molecules form a strong bond with the fabric fibers,

resulting in good wash fastness. For acid dyes, this is typically achieved through steaming.

Protocol:

Once the printed fabric is completely dry, place it in a steamer.

Steam the fabric at 100-102°C for 30-45 minutes.[7][8] The exact time may vary depending

on the fabric type and the steamer's efficiency.

The steam provides the necessary heat and moisture for the dye to penetrate and react with

the fibers.[9]

Post-Treatment (Washing)
After steaming, unfixed dye and residual chemicals must be washed off to improve the fabric's

fastness properties and final feel.

Protocol:

Cold Rinse: Rinse the steamed fabric thoroughly in cold water until the water runs clear to

remove the thickener and any loose dye particles.[7]

Hot Wash: Wash the fabric in hot water (around 60°C) with a mild, non-ionic detergent (e.g.,

1 g/L) for 15-30 minutes to remove any remaining unfixed dye.[7]

Final Rinse: Rinse the fabric again with hot water followed by a final cold water rinse.[7]

Drying: Dry the washed fabric.
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Visualized Workflows
The following diagrams illustrate the key experimental workflows for the direct printing of Acid

Yellow 172.
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Caption: Overall workflow for direct printing with Acid Yellow 172.
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Caption: Logical flow for the formulation of the printing paste.

Conclusion
Acid Yellow 172 is a suitable dye for the direct printing of protein and polyamide fibers, offering

good light fastness and overall performance. The protocols provided herein offer a

comprehensive guide for its application. For optimal results, it is recommended to conduct

preliminary trials to fine-tune the print paste formulation and processing conditions for the

specific textile substrate being used. Adherence to proper fabric preparation and post-treatment

procedures is paramount to achieving high-quality, durable prints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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